Cas no 2138262-37-8 (1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl-
• CAS No: 2138262-37-8
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 5260601
• Update Time: 2025-05-17

1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl-

• Inchi： 1S/C8H11N5O/c1-5(9)6-10-11-7-8(14)12(2)3-4-13(6)7/h3-5H,9H2,1-2H3
• InChI Key： XMODREAZEYSDCV-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(N)C)N1C=CN(C)C2=O

Additional information on 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl-

1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl- (CAS No. 2138262-37-8): An Emerging Compound in Medicinal Chemistry

1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl- (CAS No. 2138262-37-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyrazines, which are known for their diverse biological activities and pharmacological properties.

The 1,2,4-triazolo[4,3-a]pyrazine scaffold is a privileged structure in drug discovery and development. It has been extensively studied for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the 3-(1-aminoethyl)-7-methyl substituents further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with specific binding sites on target proteins.

Recent research has highlighted the potential of 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl- in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by inhibiting the activity of certain enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In a study published in the *Journal of Medicinal Chemistry*, researchers demonstrated that 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl- effectively inhibits the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. The compound was also found to reduce oxidative stress and inflammation in neuronal cells, further supporting its neuroprotective potential.

Another area where 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl- shows promise is in cancer therapy. Preclinical studies have indicated that this compound possesses potent antiproliferative activity against various cancer cell lines. Specifically, it has been shown to induce apoptosis and inhibit cell cycle progression in breast cancer and lung cancer cells.

A study published in *Cancer Research* reported that 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl- selectively targets cancer cells by disrupting the function of specific signaling pathways involved in cell survival and proliferation. The compound was found to be particularly effective against drug-resistant cancer cells, suggesting its potential as a novel therapeutic agent for overcoming resistance to conventional chemotherapy.

Beyond its therapeutic applications, 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl- has also been investigated for its use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein function and identifying new drug targets. Researchers have used this compound to investigate the role of certain enzymes and receptors in various physiological processes.

In conclusion, 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-(1-aminoethyl)-7-methyl- (CAS No. 2138262-37-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.